Cas no 1806544-02-4 (Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate
• CAS No: 1806544-02-4
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 4949592
• Update Time: 2025-10-10

Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C13H14BrNO2/c1-2-17-13(16)12-6-5-10(9-14)8-11(12)4-3-7-15/h5-6,8H,2-4,9H2,1H3
• InChI Key： KDBPXTRCLSNWGW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC)=C(C=1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate

Comprehensive Overview of Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate (CAS No. 1806544-02-4)

Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate (CAS No. 1806544-02-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group and a cyanoethyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its reactivity in nucleophilic substitution reactions, particularly in the development of novel drug candidates and functional materials. The compound's ester group further enhances its versatility, allowing for modifications under mild conditions.

In recent years, the demand for Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate has surged due to its role in designing small-molecule inhibitors and bioconjugates. A trending topic in scientific forums revolves around its potential applications in targeted drug delivery systems, where its bromomethyl functionality enables precise covalent bonding with biomolecules. This aligns with the growing interest in personalized medicine and click chemistry—a field frequently searched by users exploring modular synthesis techniques.

The compound's CAS No. 1806544-02-4 is often cross-referenced in patents related to fluorescence probes and photoaffinity labeling. Laboratories prioritize its use due to its stability and compatibility with diverse reaction conditions. Notably, discussions on platforms like ResearchGate highlight its utility in constructing heterocyclic scaffolds, a hot topic in medicinal chemistry circles. Users searching for "high-yield bromomethylation methods" or "cyanoethyl group applications" will find this compound highly relevant.

From an industrial perspective, Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate is manufactured under stringent quality controls to ensure consistency in peptide coupling and polymer functionalization. Its role in material science is gaining traction, particularly in the synthesis of smart polymers responsive to environmental stimuli. SEO-optimized queries such as "benzoate derivatives in nanotechnology" or "CAS 1806544-02-4 suppliers" reflect its multidisciplinary appeal.

Environmental and safety considerations are integral to handling this compound. While not classified as hazardous under standard protocols, proper storage away from strong oxidizers is recommended. The scientific community emphasizes its green chemistry potential, with studies investigating solvent-free reactions to minimize waste—a subject frequently queried in sustainable synthesis debates.

In summary, Ethyl 4-(bromomethyl)-2-(2-cyanoethyl)benzoate (CAS No. 1806544-02-4) bridges gaps between organic synthesis and cutting-edge applications. Its adaptability to catalytic systems and biocompatible modifications positions it as a cornerstone in modern research, addressing both academic curiosity and industrial innovation.